2-Oxo-2-phenylethyl ((benzyloxy)carbonyl)-L-alaninate
Overview
Description
2-Oxo-2-phenylethyl ((benzyloxy)carbonyl)-L-alaninate (OPCA) is a compound of interest in the field of biochemistry and medicinal chemistry. It is a derivative of L-alanine, an essential amino acid, and is a potent inhibitor of enzymes involved in the metabolism of fatty acids, carbohydrates, and other compounds. OPCA has been studied for its potential use in the treatment of various diseases, including obesity, diabetes, and cancer. In addition, OPCA has been studied for its potential use as a tool for studying biochemical and physiological processes.
Scientific Research Applications
Bioactive Compound Diversity in Agarwood
2-(2-Phenylethyl)chromone derivatives, structurally related to 2-Oxo-2-phenylethyl ((benzyloxy)carbonyl)-L-alaninate, are key components in agarwood, exhibiting diverse biological properties such as antioxidant, antimicrobial, neuroprotective, anti-inflammatory, and acetylcholinesterase inhibitory activities. These compounds' bioactivity stems from an oxygen-containing heterocycle with a benzoannelated γ-pyrone moiety, indicating potential research applications in developing natural-based therapeutics and understanding the chemical specificity, diversity, and structure-activity relationship of similar compounds (Yu et al., 2022).
Alanine Dehydrogenase and Biochemical Applications
Alanine dehydrogenase (AlaDH), which catalyzes a reversible conversion involving L-alanine, a structural analog of components within this compound, plays a pivotal role in microbial metabolism. The enzyme's functionality in oxidative deamination and reductive amination has significant applications in pharmaceutical, environmental, and food industries, suggesting potential research avenues in metabolic engineering and biotechnological applications of alanine and related compounds (Dave & Kadeppagari, 2019).
Synthetic and Catalytic Applications
The broad range of pharmacological properties exhibited by benzoxazole derivatives, which share a benzene ring commonality with this compound, underscores the importance of these compounds in pharmaceutical chemistry. Their application extends beyond therapeutics into dyestuff, polymer industries, agrochemical, and optical brighteners, highlighting the versatility of similar structures in synthetic organic chemistry and material science (Özil & Menteşe, 2020).
Antioxidant Capacity and Chemical Assays
Research on the antioxidant capacity of compounds, including those structurally related or functionally similar to this compound, emphasizes the critical role of chemical assays in determining the antioxidant activity. Such studies are foundational in food science, pharmacology, and environmental science, offering insights into the development of novel antioxidants and understanding the underlying mechanisms of oxidative stress mitigation (Ilyasov et al., 2020).
properties
IUPAC Name |
phenacyl (2S)-2-(phenylmethoxycarbonylamino)propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5/c1-14(20-19(23)25-12-15-8-4-2-5-9-15)18(22)24-13-17(21)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,20,23)/t14-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUNLGCDPQMBTPW-AWEZNQCLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OCC(=O)C1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)OCC(=O)C1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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